Cas no 850892-97-6 (4-Bromo-1H-pyrrolo2,3-cpyridine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-Bromo-1H-pyrrolo2,3-cpyridine-1-carboxylic acid tert-butyl ester
• CAS No: 850892-97-6
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 1080229
• PubChem ID: 56592975
• Update Time: 2025-06-30

4-Bromo-1H-pyrrolo2,3-cpyridine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• 2-Methyl-2-propanyl 4-bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxyla te
• SCHEMBL2127172
• tert-Butyl4-broMo-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• 850892-97-6
• CS-0459912
• 4-Bromopyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester
• 4-bromo-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester
• AMY32180
• ZHKSWKOYMANKCN-UHFFFAOYSA-N
• 4-Bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester
• AT22485
• DB-372066
• tert-butyl 4-bromopyrrolo[2,3-c]pyridine-1-carboxylate
• 4-Bromo-1H-pyrrolo2,3-cpyridine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-5-4-8-9(13)6-14-7-10(8)15/h4-7H,1-3H3
• InChI Key： ZHKSWKOYMANKCN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.016
• Monoisotopic Mass: 296.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.46

Additional information on 4-Bromo-1H-pyrrolo2,3-cpyridine-1-carboxylic acid tert-butyl ester

Professional Introduction to 4-Bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester (CAS No. 850892-97-6)

The compound 4-Bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester, identified by its CAS number 850892-97-6, is a highly versatile intermediate in the field of pharmaceutical and chemical synthesis. This heterocyclic compound belongs to the pyrrolopyridine class, which has garnered significant attention due to its broad applications in medicinal chemistry and drug development.

Pyrrolopyridines are a class of nitrogen-containing heterocycles that exhibit remarkable biological activity. They serve as crucial scaffolds in the design of various therapeutic agents, including kinase inhibitors, antiviral drugs, and anti-inflammatory compounds. The presence of both bromine and a carboxylic acid tert-butyl ester in this molecule makes it an attractive building block for further functionalization and derivatization.

The bromine substituent at the 4-position of the pyrrolopyridine ring provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures and have been widely employed in the synthesis of biologically active molecules. Additionally, the tert-butyl ester group at the 1-position offers stability while protecting the carboxylic acid functionality, allowing for selective modifications at other positions without interference.

In recent years, there has been a surge in research focused on developing novel pyrrolopyridine derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that certain pyrrolopyridines exhibit potent activity against cancer-related kinases, making them promising candidates for oncology drug discovery. The compound 4-Bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester has been utilized in several synthetic strategies aimed at generating novel kinase inhibitors with improved selectivity and efficacy.

Moreover, the carboxylic acid tert-butyl ester can be hydrolyzed to yield a free carboxylic acid group, which can then be further functionalized through various chemical transformations. This flexibility makes it an invaluable intermediate for constructing diverse libraries of compounds for high-throughput screening. The ability to easily modify different parts of the molecule allows researchers to fine-tune its biological activity and optimize its pharmacokinetic properties.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For example, transition-metal-catalyzed reactions have enabled efficient functionalization of pyrrolopyridines under mild conditions. These techniques have been instrumental in accelerating the discovery and development of new therapeutic agents. The compound 4-Bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester has been incorporated into several synthetic routes that showcase these innovative approaches.

The pharmaceutical industry has also shown interest in leveraging pyrrolopyridines for the development of treatments against neurological disorders. Research has indicated that certain derivatives exhibit neuroprotective and anti-inflammatory properties, which are crucial for conditions such as Alzheimer's disease and Parkinson's disease. The structural features of this compound make it a potential candidate for designing novel therapeutics targeting these debilitating conditions.

In conclusion, 4-Bromo-1H-pyrrolo[2,3-c]pyridine-1-carboxylic acid tert-butyl ester (CAS No. 850892-97-6) is a multifaceted intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists aiming to create novel biologically active molecules. As research continues to uncover new applications for pyrrolopyridines, this compound is poised to play a pivotal role in the next generation of therapeutic agents.